Cas no 1396875-58-3 (N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide)
N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-chlorobenzyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide
- AKOS024533312
- 1396875-58-3
- N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide
- F6125-3761
-
- Inchi: 1S/C16H15ClN4O2/c17-13-4-2-1-3-11(13)7-20-15(22)12-9-21(10-12)16(23)14-8-18-5-6-19-14/h1-6,8,12H,7,9-10H2,(H,20,22)
- InChI Key: FJAVVZPOERLMNL-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CNC(C1CN(C(C2C=NC=CN=2)=O)C1)=O
Computed Properties
- Exact Mass: 330.0883534g/mol
- Monoisotopic Mass: 330.0883534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 75.2Ų
N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6125-3761-2μmol |
N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide |
1396875-58-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6125-3761-5μmol |
N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide |
1396875-58-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6125-3761-10μmol |
N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide |
1396875-58-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6125-3761-20μmol |
N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide |
1396875-58-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6125-3761-1mg |
N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide |
1396875-58-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6125-3761-2mg |
N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide |
1396875-58-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6125-3761-3mg |
N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide |
1396875-58-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6125-3761-4mg |
N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide |
1396875-58-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6125-3761-5mg |
N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide |
1396875-58-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6125-3761-10mg |
N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide |
1396875-58-3 | 10mg |
$79.0 | 2023-09-09 |
N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide
Introduction to N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide (CAS No. 1396875-58-3)
N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1396875-58-3, represents a novel molecular structure with potential applications in the development of therapeutic agents. The intricate architecture of this molecule, featuring a pyrazine core and an azetidine ring, makes it a subject of intense study for its pharmacological properties.
The chemical structure of N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide encompasses several key functional groups that contribute to its unique reactivity and biological activity. The presence of a pyrazine moiety at the 1-position and a carbonyl group at the 2-position of the pyrazine ring introduces specific interactions with biological targets. Additionally, the azetidine ring provides a flexible scaffold that can be modulated to enhance binding affinity and selectivity. The 2-chlorophenyl substituent at the N-terminal position further influences the electronic properties of the molecule, potentially affecting its solubility and metabolic stability.
In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating pyrazine and azetidine motifs. These structures have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The compound N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide is no exception and has been investigated for its potential role in modulating biological pathways associated with these diseases.
One of the most compelling aspects of this compound is its ability to interact with specific enzymes and receptors involved in disease mechanisms. The pyrazine ring, known for its ability to form hydrogen bonds and π-stacking interactions, can effectively engage with biological targets such as kinases and transcription factors. This interaction is further enhanced by the presence of the carbonyl group, which can participate in hydrogen bonding networks within protein binding pockets. The azetidine ring, on the other hand, offers a conformationally flexible framework that can adapt to fit into complex binding sites, thereby improving drug-like properties such as binding affinity and selectivity.
The synthesis of N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the pyrazine moiety is typically achieved through condensation reactions between appropriate precursors, while the azetidine ring is constructed via cyclization strategies. The final step involves the incorporation of the 2-chlorophenyl group, which often requires protective group strategies to prevent unwanted side reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis and improve yields.
Evaluation of the pharmacological properties of N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit specific enzymes associated with inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vivo studies indicate that this compound exhibits good oral bioavailability and systemic distribution, which are critical factors for effective drug development.
The structural features of this molecule also make it an attractive candidate for further derivatization to enhance its pharmacological profile. By modifying substituents on the pyrazine or azetidine rings, researchers can fine-tune interactions with biological targets and improve drug-like properties such as solubility, permeability, and metabolic stability. Computational modeling techniques have been instrumental in predicting how different structural modifications will affect biological activity, allowing for more efficient development of novel derivatives.
The growing body of research on N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide underscores its significance as a lead compound in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing targeted therapies that address unmet medical needs. The combination of innovative synthetic methodologies with advanced pharmacological evaluation techniques ensures that this compound remains at the forefront of medicinal chemistry innovation.
1396875-58-3 (N-[(2-chlorophenyl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)